Cas no 1805208-23-4 (2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid
• CAS No: 1805208-23-4
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4914017
• Update Time: 2025-11-01

2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-3-1-2(7(13)14)6(11)12-4(3)5(9)10/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： SINMALYQJKDCQU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid

Introduction to 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid (CAS No. 1805208-23-4)

2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid (CAS No. 1805208-23-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid is composed of a pyridine ring substituted with an amino group, a difluoromethyl group, and a fluorine atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid is particularly noteworthy, as it can significantly influence the compound's biological activity and selectivity. This feature has been leveraged in the design of potent inhibitors for various therapeutic targets, including kinases and proteases.

In the context of drug discovery, 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid has been explored as a lead compound for the development of new treatments for diseases such as cancer and inflammatory disorders. Its ability to modulate specific biological pathways makes it a valuable tool in understanding disease mechanisms and identifying potential therapeutic strategies.

The synthesis of 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid involves several well-established chemical reactions, including nucleophilic substitution, aromatic substitution, and carboxylation. These synthetic routes have been optimized to achieve high yields and purity, ensuring that the compound can be produced efficiently for both research and industrial applications.

Beyond its potential as a therapeutic agent, 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid has also found applications in other areas of chemistry. For instance, it serves as a building block for the synthesis of more complex molecules with diverse functionalities. This versatility makes it an essential reagent in organic synthesis laboratories.

In terms of safety and handling, 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid should be managed with appropriate precautions to ensure laboratory safety. Standard practices for handling chemical reagents should be followed, including the use of personal protective equipment (PPE) and proper storage conditions.

The ongoing research into the properties and applications of 2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid continues to expand our understanding of its potential benefits. As new findings emerge, this compound is expected to play an increasingly important role in advancing medical science and improving patient outcomes.